2-(4-(Oct-1-yn-1-yl)benzyl)cyclopentanone

• Molecular Formula: C20H26O
• Molecular Weight: 282.4 g/mol
• IUPAC Name: 2-[(4-oct-1-ynylphenyl)methyl]cyclopentan-1-one
• InChI: InChI=1S/C20H26O/c1-2-3-4-5-6-7-9-17-12-14-18(15-13-17)16-19-10-8-11-20(19)21/h12-15,19H,2-6,8,10-11,16H2,1H3
• InChI Key: FGBAMJSOEIQGGB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC#CC1=CC=C(C=C1)CC2CCCC2=O

Description

2-(4-(Oct-1-yn-1-yl)benzyl)cyclopentanone is a useful research compound. Its molecular formula is C20H26O and its molecular weight is 282.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1.1 g (10 mmol) of 1-Octyne was added to a flame dried 25 mL flask charged with a 10 mL THF solution of 1.49 g (5 mmol) of 2-(4′-iodobenzyl)cyclopentanone (3). After degassing for 30 minutes, 2 mL triethylamine, 5 mg of CuI and 10 mg of Pd(PPh3)4 were added under N2 protection. The reaction was stirred at room temperature for 6 hrs, then the solvent removed in vacuo and residue chromotographed with chloroform eluent to give 1.25 g (93%) as a yellow oil.